Cas no 1806899-15-9 (Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product Name: Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1806899-15-9
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4867647
• Update Time: 2025-06-11

Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-7(15)4-5-3-6(10(12)13)14-9(11)8(5)17-2/h3,10H,4H2,1-2H3
• InChI Key： SWWXWZGZWPLVJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate

Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1806899-15-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate, identified by its CAS number 1806899-15-9, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core functionalized with chloro, difluoromethyl, and methoxy substituents, has garnered significant attention due to its utility in the synthesis of bioactive molecules. The structural features of this compound not only contribute to its reactivity but also enhance its potential as a building block for developing novel therapeutic agents.

The significance of Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate in pharmaceutical research is underscored by its incorporation into various drug discovery programs. Its pyridine scaffold is a common motif in many pharmacologically active compounds, offering a stable framework that can be modified to achieve specific biological activities. The presence of the chloro and difluoromethyl groups, in particular, imparts unique electronic and steric properties that can influence the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the role of fluorinated pyridines in the development of small-molecule drugs. The introduction of fluorine atoms, such as those found in the difluoromethyl group of this compound, is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. These attributes make Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate a valuable asset in the pursuit of next-generation therapeutics.

In the context of drug design, the methoxy group at the 3-position of the pyridine ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties as needed. This flexibility is particularly advantageous when designing compounds that require specific interactions with biological targets, such as enzymes or receptors. The acetoate ester at the 4-position also contributes to the compound's versatility, enabling various synthetic transformations that can lead to diverse chemical entities.

The synthesis of Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate involves a series of well-established organic reactions that highlight its synthetic accessibility. The chlorination and methoxylation steps are critical in establishing the key functional groups, while the introduction of the difluoromethyl group typically requires specialized reagents or methodologies. These synthetic routes underscore the compound's importance as a synthetic intermediate and demonstrate its feasibility for large-scale production.

The applications of this compound extend beyond academic research and into industrial settings where it serves as a precursor for more complex molecules. Pharmaceutical companies often rely on intermediates like Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate to streamline their drug development pipelines, reducing both time-to-market and costs associated with custom synthesis. Its role in multi-step syntheses underscores its utility as a cornerstone in modern pharmaceutical manufacturing.

The growing interest in fluorinated heterocycles has been further fueled by recent studies demonstrating their efficacy in treating various diseases. For instance, fluorinated pyridines have been implicated in the development of antiviral and anticancer agents due to their ability to modulate enzyme activity and receptor binding. The structural features of Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate align well with these trends, making it a promising candidate for further exploration in drug discovery.

Ongoing research continues to uncover new applications for this compound, particularly in areas where fluorinated pyridines exhibit unique advantages. For example, studies have shown that compounds incorporating difluoromethyl groups can exhibit improved bioavailability and reduced susceptibility to metabolic degradation. These findings reinforce the importance of intermediates like Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate in developing next-generation therapeutics.

The future prospects for this compound are bright, with continued investigation into its potential applications likely to yield novel insights and innovations. As pharmaceutical research progresses, the demand for high-quality intermediates such as Methyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-4-acetate is expected to grow, driven by both academic curiosity and industrial necessity. Its role as a versatile building block ensures that it will remain a cornerstone in synthetic chemistry for years to come.